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An In-depth Technical Guide on the Discovery of New Chromium-Based Perovskite Oxides

Introduction to Chromium-Based Perovskite Oxides
Perovskite oxides, with the general formula ABO₃, are a class of materials known for their wide

range of structural and electronic properties. The versatility of the perovskite structure allows

for the substitution of a variety of cations at the A and B sites, leading to a vast array of

compounds with tunable properties. Chromium-based perovskite oxides, in particular, have

garnered significant interest due to their intriguing magnetic and electronic characteristics,

which make them promising candidates for applications in spintronics, catalysis, and energy

conversion and storage.[1][2][3]

Recent research has focused on the discovery and characterization of novel chromium-based

perovskite oxides, aiming to uncover new physical phenomena and to engineer materials with

enhanced functionalities. This technical guide provides a comprehensive overview of recently

discovered chromium-based perovskite oxides, detailing their synthesis, properties, and the

experimental protocols used for their characterization.

Newly Discovered Chromium-Based Perovskite
Oxides
Sr₂CrO₄: A Layered Perovskite with Novel Magnetic
Ordering
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Recent studies have elucidated the magnetic ground state of the layered chromium-based

perovskite, Sr₂CrO₄.[4] This compound is isostructural to the parent compound of high-T_c

superconductors, La₂CuO₄, and shares a similar magnetic ground state.[4] X-ray scattering

measurements have revealed a magnetic Néel order below 110 K and a surprising stripe-like

ordering below 50 K.[4] These two electronic orders appear to coexist at low temperatures,

which is a novel phenomenon among transition metal oxides.[4]

SrCrO₂H: A High-Pressure Synthesis of a Novel
Oxyhydride Perovskite
A novel oxyhydride perovskite, SrCrO₂H, has been successfully synthesized using a high-

pressure, high-temperature method.[5] This compound crystallizes in an ideal cubic perovskite

structure (space group Pm-3m) with a disordered arrangement of oxygen and hydrogen

anions.[5] Remarkably, SrCrO₂H exhibits G-type antiferromagnetic ordering at a high Néel

temperature (T_N) of 380 K, which is among the highest for chromium oxides.[5] The magnetic

moment at 25 K was determined to be 2.37(4) μ_B, which is slightly smaller than the expected

3 μ_B for a Cr³⁺ ion.[5]

HgCrO₃: A Novel Cubic Perovskite with Thermoelectric
Potential
First-principles calculations have been used to investigate the structural, thermodynamic, and

magnetic properties of a novel cubic perovskite, HgCrO₃.[1] This material is predicted to have

promising thermoelectric properties, with a figure of merit (ZT) value close to one at room

temperature, indicating its potential for efficient heat-to-electricity conversion.[1] The magnetic

properties of HgCrO₃ are influenced by a significant charge transfer from mercury and

chromium to oxygen, resulting in a magnetic moment in the interstitial region.[1]

Data Summary of Newly Discovered Chromium-
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Experimental Protocols
Synthesis Methodologies
The synthesis of novel chromium-based perovskite oxides often requires specialized

techniques to achieve the desired phase and stoichiometry.

High-Pressure, High-Temperature Synthesis (for SrCrO₂H):

A stoichiometric mixture of SrO, Cr₂O₃, and TiH₂ (as a hydrogen source) is sealed in a

platinum capsule.

The capsule is subjected to high pressure (e.g., 2 GPa) and high temperature (e.g., 1000

°C) in a cubic-anvil high-pressure apparatus.
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The sample is held at these conditions for a specific duration (e.g., 30 minutes) to allow for

the reaction to complete.

The temperature is then quenched to room temperature before releasing the pressure.

Solid-State Reaction:

High-purity precursor powders (e.g., oxides, carbonates) are weighed in stoichiometric

amounts.

The powders are thoroughly mixed and ground, often using a mortar and pestle or ball

milling.

The mixture is pressed into pellets and calcined at high temperatures (e.g., 1000-1400 °C)

in a controlled atmosphere.

Intermediate grinding and re-pelletizing steps may be necessary to ensure a

homogeneous single-phase product.[2]

Aqueous Precipitation (for Cr₂O₃ Nanoparticles):

A chromium salt solution, such as chromium sulfate (Cr₂(SO₄)₃), is prepared in deionized

water.[6]

A precipitating agent, like ammonium hydroxide, is added to the solution to induce the

formation of chromium hydroxide precipitate.[6]

The precipitate is then washed, dried, and calcined at a specific temperature to obtain

Cr₂O₃ nanoparticles.[6]

Characterization Techniques
A suite of characterization techniques is employed to determine the structural, magnetic, and

electronic properties of newly synthesized chromium-based perovskite oxides.

X-ray Diffraction (XRD): Used to identify the crystal structure, phase purity, and lattice

parameters of the synthesized materials.[6][7]
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Neutron Powder Diffraction (NPD): Essential for determining the magnetic structure and

refining the crystal structure, especially for locating light elements like hydrogen.[5]

Synchrotron X-ray and Neutron Scattering: Advanced techniques that provide high-resolution

structural and magnetic information, enabling the observation of subtle phenomena like

stripe-like ordering.[4][8]

Scanning Electron Microscopy (SEM): Provides information on the surface morphology and

microstructure of the material.[6][7]

Transmission Electron Microscopy (TEM): Used to investigate the morphology, crystal

structure, and defects at the nanoscale.[6]

X-ray Photoelectron Spectroscopy (XPS): A surface-sensitive technique used to determine

the elemental composition and oxidation states of the constituent elements.[9]

Magnetic Susceptibility Measurements: Performed to determine the magnetic transition

temperatures (e.g., Néel temperature) and to characterize the magnetic behavior of the

material.

Experimental and Synthesis Workflows
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High-Pressure Synthesis of SrCrO2H
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15468948#discovery-of-new-chromium-based-
perovskite-oxides]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b15468948#discovery-of-new-chromium-based-perovskite-oxides
https://www.benchchem.com/product/b15468948#discovery-of-new-chromium-based-perovskite-oxides
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15468948?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15468948?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

